6-Bromo-8-fluoro-2-methylquinoline

• IUPAC Name: 6-bromo-8-fluoro-2-methylquinoline
• InChI: InChI=1S/C10H7BrFN/c1-6-2-3-7-4-8(11)5-9(12)10(7)13-6/h2-5H,1H3
• InChI Key: CCDCMJSFJPFQMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2C=C1)Br)F
• Molecular Formula: C10H7BrFN
• Molecular Weight: 240.07 g/mol

Description

6-Bromo-8-fluoro-2-methylquinoline is a chemical compound with the molecular formula C10H7BrFN. It is used in laboratory chemicals. The compound is a white to yellow solid.

Molecular Structure Analysis

The molecular structure of 6-Bromo-8-fluoro-2-methylquinoline consists of a quinoline core, which is a bicyclic compound containing a benzene ring fused with a pyridine ring. The compound has a bromine atom at the 6th position, a fluorine atom at the 8th position, and a methyl group at the 2nd position.

Physical And Chemical Properties Analysis

6-Bromo-8-fluoro-2-methylquinoline is a white to yellow solid. It has a molecular weight of 240.07. The compound’s InChI Code is 1S/C10H7BrFN/c1-6-2-3-7-4-8(11)5-9(12)10(7)13-6/h2-5H,1H3.

Scientific Research Applications

Organocatalysis and Asymmetric Synthesis

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Antimalarial Activity

• Fluorinated derivatives of 4-aminoquinoline, including 6-fluoro-2-methylquinoline, have shown activity against malaria. .

Safety and Hazards

6-Bromo-8-fluoro-2-methylquinoline may cause skin irritation and serious eye irritation. It is recommended to avoid breathing dust, fume, gas, mist, vapors, or spray. Protective gloves, eye protection, and face protection should be worn when handling this compound.

Synthesis routes and methods

Procedure details

2-Fluoro-4-bromoaniline (10 g, 0.053 mol) was slurried in 6M HCl (100 ml). The mixture was heated to reflux and crotonaldehyde (14.9 g, 0.212 mol) was added dropwise over 1 hour. The resulting mixture was heated for an additional 90 minutes, then cooled down to room temperature and neutralized by careful addition of concentrated ammonia solution. The mixture was extracted with ethyl acetate and the organic layer was washed with water and brine, dried over magnesium sulfate, filtered and concentrated in vacuo. The residue was purified by flash column chromatography, eluting with 15-10% ethyl acetate/petrol. The product containing fractions were combined and concentrated to ca 60 ml. The product was then isolated by filtration. The filter cake was washed with petrol and air dried to afford the title compound as a solid (5.96 g, 47% yield). 1H NMR (CDCl3, 400 MHz) 2.80 (3H, s), 7.38 (1H, d), 7.53 (1H, d), 7.76 (1H, s), 8.00 (1H, d); MS (ES+) 240/242.